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Stability & Storage Specifications

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: hDHODH-IN-13
Cat. No.: S12860038

The table below summarizes the key stability and storage information for hDHODH-IN-13 as provided by

suppliers. Please note that these guidelines are for the pure solid form and stock solutions prepared in DMSO

[1] [2].

Property Specification / Guideline

Physical Form Solid [1] [2]

Purity >99.0% [1]

Short-Term Storage Room temperature (stable for a few days during shipping) [2]
Long-Term Storage Powder: -20°C (3 years) or 4°C (2 years) [1]

Solubility (Stock Solution) >100 mg/mL in DMSO [1]

Stock Solution Storage In solvent: -80°C (6 months) or -20°C (1 month) [1]

Experimental Protocols for Solution Handling

Since direct stability data for working solutions is limited, the following protocols, synthesized from general

best practices and product information, are recommended.
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Preparation of Stock Solutions

The most critical step is creating a concentrated stock solution in a high-quality, anhydrous DMSO.

¢ Recommended Solvent: DMSO [1] [2].
e Suggested Concentration: Prepare a 10-50 mM stock solution. For example, to make a 10 mM
solution, dissolve 2.73 mg of hDHODH-IN-13 (MW = 273.17 g/mol [2]) in 1 mL of DMSO.

e Procedure:
o Allow the vial of hDHODH-IN-13 powder to equilibrate to room temperature before opening to
prevent condensation of water.
o Gently vortex and/or sonicate the tube to ensure complete dissolution.
o Aliquot the stock solution into single-use vials to minimize freeze-thaw cycles and exposure to
air.
o Clearly label aliquots with the date, concentration, and your initials.

Preparation of Working Dilutions

Working dilutions for cell-based or enzymatic assays should be prepared fresh on the day of use.

¢ Dilution Matrix: Dilute the DMSO stock into your assay buffer or cell culture medium. The final
concentration of DMSO in biological assays should typically not exceed 0.1-0.5% to avoid cytotoxicity.

o Stability Note: The stability of hDHODH-IN-13 in these aqueous dilutions is unknown. It is highly
recommended to use the working dilution immediately after preparation.

Frequently Asked Questions

Q1: What is the typical solvent used to reconstitute hDHODH-IN-13 for in vitro assays? Al: DMSO is
the standard and recommended solvent for preparing stock solutions of hDHODH-IN-13, with a solubility
of over 100 mg/mL [1] [2].

Q2: How should I store my hDHODH-IN-13 stock solution, and what is its shelf life? A2: Aliquot and
store your DMSO stock solution at -80°C for up to 6 months or -20°C for up to 1 month [1]. Avoid

repeated freeze-thaw cycles.

Q3: I need to perform an in vivo study. What formulation can I use for hDHODH-IN-13? A3: While
not directly tested for hDHODH-IN-13, one supplier suggests several formulation options for products with
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low water solubility [2]. One example is:

¢ Injection Formulation: DMSO : Tween 80 : Saline =10 :5: 85 [2].
o This means you would take 100 pL of your DMSO stock solution, add 50 pL of Tween 80, and
then mix with 850 pL of saline to achieve the final injectable formulation. You must validate this
for your specific application.

Troubleshooting Guide

Issue Possible Cause Suggested Solution
Precipitation in Compound crashing Ensure final DMSO concentration is sufficient (e.qg.,
working solution out in aqueous buffer. >0.1%). Dilute stock solution into a rapidly stirring

buffer. Sonication may help.

Loss of biological Degraded stock Use a fresh aliquot. Confirm concentration by
activity solution; inaccurate spectrophotometry if possible. Prepare new working
dilution. dilutions immediately before use.
Poor solubility in High concentration Prepare a fresh stock solution in DMSO. Consider
assay buffer exceeding solubility testing different formulation adjuvants (e.g.,
limit. cyclodextrins) for critical experiments [2].

hDHODH Inhibitor Experimental Workflow

The following diagram outlines a general experimental workflow for using DHODH inhibitors like

hDHODH-IN-13 in a research context, integrating the stability guidelines above.
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Key Considerations for Your Research

¢ Monitor for Degradation: If your experimental results become inconsistent, consider the possibility

of compound degradation as a factor, especially if handling protocols have changed.

e Validate Formulations: For in vivo work, the provided formulation suggestions are a starting point. It

is crucial to empirically test the solubility and stability in your chosen formulation.
¢ Lack of Direct Data: Be aware that the most specific stability data available is for the solid and
DMSO stock. All guidelines for agueous solutions are inferred from standard laboratory practice.

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.smolecule.com/products/s12860038?utm_src=pdf-body-img
https://www.smolecule.com/products/s12860038?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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